Cas no 1804850-26-7 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine
• CAS No: 1804850-26-7
• MF: C₈H₇Br₂F₂N
• MW: 314.952687501907
• CID: 4864167
• Update Time: 2025-10-31

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H7Br2F2N/c1-4-2-5(3-9)6(10)7(13-4)8(11)12/h2,8H,3H2,1H3
• InChI Key： HKBJPMVQBAGAMC-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(C)=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine

Introduction to 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine (CAS No. 1804850-26-7)

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine, identified by its CAS number 1804850-26-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core substituted with bromine, bromomethyl, and difluoromethyl groups, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural attributes of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine contribute to its utility in medicinal chemistry. The presence of multiple reactive sites, including the bromomethyl group and the electron-withdrawing difluoromethyl moiety, allows for diverse functionalization strategies. These characteristics make it a valuable building block for developing novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The introduction of halogenated substituents, such as bromine and difluoromethyl groups, has been shown to enhance the metabolic stability and binding affinity of drug candidates. For instance, studies have demonstrated that compounds incorporating these motifs exhibit improved pharmacokinetic profiles, which is crucial for clinical efficacy.

One of the most compelling aspects of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyridine scaffold with bromomethyl and difluoromethyl groups, researchers can generate analogs with enhanced selectivity and potency against specific kinases. This has led to the development of several promising candidates that are currently undergoing preclinical evaluation.

The difluoromethyl group, in particular, has garnered attention due to its ability to improve lipophilicity and metabolic stability. This modification is frequently employed in drug design to enhance oral bioavailability and prolong half-life. Additionally, the bromine substituents provide handles for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

Recent advancements in computational chemistry have further facilitated the exploration of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine. Molecular modeling studies have helped elucidate the binding interactions between this compound and its target proteins, providing insights into structure-activity relationships. These insights are instrumental in guiding the optimization process towards more effective drug candidates.

The synthesis of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by selective halogenation and alkylation steps. Each step is carefully controlled to ensure high yield and purity, which are essential for subsequent applications in drug discovery.

In conclusion, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methylpyridine (CAS No. 1804850-26-7) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.